N-[(E)-1-[(isopropylamino)carbonyl]-2-(3-nitrophenyl)ethenyl]-4-methylbenzamide

• IUPAC Name: 4-methyl-N-[(E)-1-(3-nitrophenyl)-3-oxo-3-(propan-2-ylamino)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C20H21N3O4/c1-13(2)21-20(25)18(12-15-5-4-6-17(11-15)23(26)27)22-19(24)16-9-7-14(3)8-10-16/h4-13H,1-3H3,(H,21,25)(H,22,24)/b18-12+
• InChI Key: MFYHENPFHMHPRF-LDADJPATSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)NC(C)C
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

“N-[(E)-1-[(isopropylamino)carbonyl]-2-(3-nitrophenyl)ethenyl]-4-methylbenzamide” is a chemical compound with the linear formula C20H21N3O5. It has a molecular weight of 383.407. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Oxidation and Stability

Research on antioxidants based on N,N'-substituted p-phenylenediamines, including compounds with functionalities similar to N-[(E)-1-[(isopropylamino)carbonyl]-2-(3-nitrophenyl)ethenyl]-4-methylbenzamide, explores their oxidation processes and stability. Such studies contribute to understanding the degradation mechanisms of these compounds, potentially informing their stability and shelf-life in various applications (Rapta et al., 2009).

Crystal Structures and Polymorphism

The investigation into polymorphism, as seen in studies of tolazamide, highlights the importance of molecular packing and density in defining the physical properties of a compound. This research can guide the formulation of drugs and materials by understanding how different crystal forms affect their behavior (Fedorov et al., 2017).

Molecular Frameworks and Interactions

The study of isomeric N-(iodophenyl)nitrobenzamides forming diverse three-dimensional frameworks showcases the impact of molecular structure on the formation of solid-state architectures. Such insights can be pivotal in the design of materials with specific physical properties, like porosity or stability, relevant to catalysis or separation technologies (Wardell et al., 2006).

Synthesis and Chemical Reactions

The development of efficient synthetic methods, as exemplified by the operationally simple synthesis of N,N-Diethyl-3-methylbenzamide (DEET) using COMU as a coupling reagent, underscores the importance of novel synthetic approaches in creating compounds with potential applications in pharmaceuticals, agrochemicals, and materials science (Withey & Bajic, 2015).

Photophysical Properties

Explorations into the fluorescence enhancement of trans-4-aminostilbene by N-phenyl substitutions reveal the "amino conjugation effect," providing valuable information for the design of optical materials, sensors, and fluorescent markers. Understanding how structural modifications influence photophysical properties can guide the development of novel compounds for imaging and diagnostic purposes (Yang, Chiou, & Liau, 2002).